Cas no 16220-99-8 (Methyl 5-(bromomethyl)-2-chlorobenzoate)

• Product Name: Methyl 5-(bromomethyl)-2-chlorobenzoate
• CAS No: 16220-99-8
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• MDL: MFCD20483458
• CID: 2154289
• PubChem ID: 57944070
• Update Time: 2024-11-04

Methyl 5-(bromomethyl)-2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(bromomethyl)-2-chlorobenzoate
• METHYL 5-BROMOMETHYL-2-CHLOROBENZOATE
• CATAJHNFXWLJRA-UHFFFAOYSA-N
• CL9115
• 5-Bromomethyl-2-chloro-benzoic acid methyl ester
• Benzoic acid, 5-(bromomethyl)-2-chloro-, methyl ester
• SCHEMBL844331
• DB-343396
• EN300-7424425
• SY258750
• 16220-99-8
• AS-46212
• methyl5-(bromomethyl)-2-chlorobenzoate
• AKOS027252273
• MFCD20483458
• Methyl 5-(bromomethyl)-2-chlorobenzoate

• MDL： MFCD20483458
• Inchi： 1S/C9H8BrClO2/c1-13-9(12)7-4-6(5-10)2-3-8(7)11/h2-4H,5H2,1H3
• InChI Key： CATAJHNFXWLJRA-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C(=O)OC)C=1)Cl

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters